Cas no 82419-35-0 (9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid(RS-Ofloxacin Carboxylic Acid))

Flurazine carboxylic acid is a chemical substance with the molecular formula of c13h9f2no4.
9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid(RS-Ofloxacin Carboxylic Acid) structure
82419-35-0 structure
9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid(RS-Ofloxacin Carboxylic Acid)
82419-35-0
C13H9F2NO4
281.211670637131
MFCD00226106
60441
534278

9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid(RS-Ofloxacin Carboxylic Acid) Properties

Names and Identifiers

    • 9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
    • 9,10-Difluoro-3-Methyl-7-Oxo-2,3-Dihydro 7-H-Pyrido-1,2,3-DE]-1,4-Benzoxyazine-6-Carboxylic Acid
    • OFLOXACIN Q-ACID
    • Levofiexacin Acid
    • 9,10-DIFLUORO-2,3-DIHYDRO-2-METHYL-7-OXO-7H-PYRIDO[1,2,3-DE]-1,4-BENZOXAZINE-6-CARBO
    • 9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido-[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
    • 9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic Acid (RS-Ofloxacin Carboxylic Acid)
    • 9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic Acid(RS-Ofloxacin Carboxylic Acid)
    • Oxyfluoro carboxylic acid
    • 9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
    • (RS)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
    • 9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxyllic acid
    • 9,10-difluoro-2,3-dihydro-3-me-7-oxo-7H-pyrido-1
    • Ofloxacin Q acid
    • Oxygen-fluorine acid
    • NVKWWNNJFKZNJO-UHFFFAOYSA-N
    • 9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid
    • 8,9-Difluoro-3-
    • 9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid (ACI)
    • 9,10-Difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
    • EN300-199091
    • 9,10-difluoro-2,3-dihydro3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
    • BRD-A51661487-001-01-4
    • C13H9F2NO4
    • F19257
    • (-)-9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-7h-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid
    • 501W86694Z
    • (RS)-9,10-Difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic Acid (FPA)
    • A899987
    • 9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido [1,2,3-de][1,4]-benzoxazine-6-carboxylic acid
    • 9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid, 97%
    • 9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylicacid
    • 9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]1,4-benzoxazine-6-carboxylic acid
    • 82419-35-0
    • (RS)-9,10-Difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic Acid; Ofloxacin Imp. A (EP); FPA; Ofloxacin Impurity A
    • 9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic Acid(RS-Of
    • UNII-501W86694Z
    • SCHEMBL2089512
    • BCP17692
    • AKOS016039095
    • (RS-Ofloxacin Carboxylic Acid)
    • CHEMBL216686
    • HMS1417E20
    • (RS)-9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid (FPA)
    • SY052698
    • BCP12065
    • 9,10-difluoro-3-methyl-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
    • O0404
    • 6,7-difluoro-2-methyl-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
    • 9,10-difluoro-2,3-dihydro-3methyl-7-oxo-7H-pyrido[1,2,3-de][1,4]-benzoxazine-6-carboxylic acid
    • 9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido [1,2,3-de]-1,4-benzoxazin- 6-carboxylic acid
    • IFLab1_001868
    • FT-0602614
    • SR-01000634617-1
    • 8,9-Difluoro-3-methyl-6-oxo-2,3-dihydro-6H-1-oxa-3a-aza-phenalene-5-carboxylic acid
    • CCG-17228
    • 9,10-Difluoro-3-Methyl-7-Oxo-2,3-Dihydro 7-H-Pyrido-1,2,3-DE]-1,4-Benzoxyazine-6-Carboxylic Acid; 9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
    • 6,7-difluoro-2-methyl-10-oxo-4-oxa-1-azatricyclo[7.3.1.0,5,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
    • 7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylicacid, 9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-
    • 9,10-difluoro-2,3-dihydro-3-methyl-7--oxo-7H-pyrido[1,2,3-de][1,4]-benzoxazine-6-carboxylic acid
    • 9,10-Difluoro-3-methyl-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid #
    • (S)-(-)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido-[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
    • (3RS)-9,10-Difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid
    • AS-13344
    • (-)-9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
    • FT-0642442
    • 9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid
    • Ofloxacin Q acid, (+/-)-
    • CS-W010047
    • 9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de][1,4]-benzoxazine-6-carboxylic acid
    • AKOS000267372
    • EC 700-160-8
    • MFCD00226106
    • OFLOXACIN IMPURITY A [EP IMPURITY]
    • J-000298
    • H-Pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid, 9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-
    • Oprea1_876759
    • Q27260734
    • 2H-1,4-Oxazino[2,3,4-i,j]quinoline-6-carboxylic acid, 3,7-dihydro-9,10-difluoro-3-methyl-7-oxo-
    • Ofloxacin Impurity A
    • Ofloxacin specified impurity A [EP]
    • Z56755751
    • STL322432
    • DS-015840
    • DB-056607
    • 9,10-Difluoro-3-methyl-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
    • +Expand
    • MFCD00226106
    • NVKWWNNJFKZNJO-UHFFFAOYSA-N
    • 1S/C13H9F2NO4/c1-5-4-20-12-9(15)8(14)2-6-10(12)16(5)3-7(11(6)17)13(18)19/h2-3,5H,4H2,1H3,(H,18,19)
    • O=C(C1C(=O)C2C3=C(C(=C(C=2)F)F)OCC(N3C=1)C)O

Computed Properties

  • 281.05
  • 1
  • 7
  • 1
  • 281.05
  • 20
  • 495
  • 0
  • 1
  • 0
  • 0
  • 0
  • 1
  • 2.1
  • -1
  • 66.8

Experimental Properties

  • 1.93130
  • 68.53000
  • 1.636
  • 459.2±45.0 °C at 760 mmHg
  • 311°C(lit.)
  • 231.5±28.7 °C
  • Not available
  • Not available
  • 1.617

9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid(RS-Ofloxacin Carboxylic Acid) Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0038VN-1g
7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylicacid, 9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-
 82419-35-0 97%
1g
 $14.00 2024-04-21
A2B Chem LLC
AB50675-1g
9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7h-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
 82419-35-0 97%
1g
 $13.00 2024-04-19
Aaron
AR00393Z-250mg
7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylicacid, 9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-
 82419-35-0 97%
250mg
 $10.00
abcr
AB474638-5 g
9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid, 98%; .
 82419-35-0 98%
5g
 €135.20 2023-04-21
Ambeed
A150088-250mg
9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
 82419-35-0 97%
250mg
 $11.0 2024-07-24
Chemenu
CM157283-25g
9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
 82419-35-0 97%
25g
 $125 2024-07-23
Crysdot LLC
CD11051711-25g
9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
 82419-35-0 97%
25g
 $277
Enamine
EN300-199091-0.05g
6,7-difluoro-2-methyl-10-oxo-4-oxa-1-azatricyclo[7.3.1.0,5,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
 82419-35-0 95%
0.05g
 $26.0 2023-09-16
eNovation Chemicals LLC
D756647-25g
7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylicacid, 9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-
 82419-35-0 97%
25g
 $200 2022-05-25
Fluorochem
221721-10g
9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
 82419-35-0 95%
10g
 ￡112.00 2022-03-01

9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid(RS-Ofloxacin Carboxylic Acid) Synthesis

Synthetic Circuit 1

82419-34-9 82419-34-9
82419-35-0 82419-35-0
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: 1,4-Dioxane
Reference
Pyridonecarboxylic acids as antibacterial agents. Part 6. A new synthesis of 7H-pyrido[1,2,3-de][1,4]benzoxazine derivatives including an antibacterial agent, ofloxacin
Egawa, Hiroshi; et al, Chemical & Pharmaceutical Bulletin, 1986, 34(10), 4098-102

Synthetic Circuit 2

90180-70-4 90180-70-4
82419-35-0 82419-35-0
Reaction Conditions
Reference
Synthesis and antibacterial activities of novel dihydrooxazine and dihydrothiazine ring-fused tricyclic quinolonecarboxylic acids: 9-fluoro-3-methylene-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid and its 1-thia congener
Okada, Tetsuo; et al, Journal of Heterocyclic Chemistry, 1991, 28(4), 1061-6

Synthetic Circuit 3

889110-57-0 889110-57-0
82419-35-0 82419-35-0
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  8 h, reflux
Reference
Baylis-hillman route to several quinolone antibiotic intermediates
Hong, Wan Pyo; et al, Synthesis, 2006, (6), 963-968

Synthetic Circuit 4

82419-32-7 82419-32-7
87-13-8 87-13-8
82419-35-0 82419-35-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Ethanol ;  6 h, 40 - 45 °C
1.2 2 h, 140 - 145 °C
1.3 Solvents: Acetic anhydride ;  0.5 h, rt
1.4 Reagents: Sulfuric acid ;  1 h, 30 - 40 °C; 3 h, 30 - 40 °C; 40 °C → 0 °C
1.5 Solvents: Water ;  < 30 °C; 3 h, < 30 °C → reflux
Reference
Modified route for synthesis of Ofloxacin
Wang, Xundao; et al, Zhongguo Kangshengsu Zazhi, 2003, 28(6), 341-343

Synthetic Circuit 5

107359-16-0 107359-16-0
82419-35-0 82419-35-0
Reaction Conditions
Reference
A process for preparation of 2,3-dihydro-7-oxo-7H-pyrido[1,2,3-de]benzoxazine-6-carboxylates and intermediates thereof as drugs and drug intermediates
, Japan, , ,

Synthetic Circuit 6

107359-16-0 107359-16-0
82419-35-0 82419-35-0
Reaction Conditions
1.1 Reagents: Potassium fluoride Solvents: Dimethylformamide
2.1 Reagents: Sodium hydride Solvents: 1,4-Dioxane
Reference
Pyridonecarboxylic acids as antibacterial agents. Part 6. A new synthesis of 7H-pyrido[1,2,3-de][1,4]benzoxazine derivatives including an antibacterial agent, ofloxacin
Egawa, Hiroshi; et al, Chemical & Pharmaceutical Bulletin, 1986, 34(10), 4098-102

Synthetic Circuit 7

158697-70-2 158697-70-2
82419-35-0 82419-35-0
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Catalysts: Palladium chloride Solvents: Dimethyl sulfoxide
Reference
Process for the preparation of a quinolinecarboxylic acid derivative useful as an ofloxacin intermediate
, Spain, , ,

Synthetic Circuit 8

82419-33-8 82419-33-8
87-13-8 87-13-8
82419-35-0 82419-35-0
Reaction Conditions
1.1 Catalysts: Sodium ethoxide
1.2 Reagents: Hydrochloric acid Solvents: Acetic acid ,  Water
Reference
Catalytic synthesis of pyrido[1,2,3-de]-1,4-benzoxazine derivatives
, China, , ,

Synthetic Circuit 9

82419-33-8 82419-33-8
87-13-8 87-13-8
82419-35-0 82419-35-0
Reaction Conditions
Reference
Pyrido[1,2,3-de][1,4]benzoxazines
, Japan, , ,

Synthetic Circuit 10

82419-33-8 82419-33-8
87-13-8 87-13-8
82419-35-0 82419-35-0
Reaction Conditions
Reference
Anti-acid-fast bacteria agents
, Japan, , ,

Synthetic Circuit 11

108943-41-5 108943-41-5
108943-39-1 108943-39-1
82419-35-0 82419-35-0
Reaction Conditions
1.1 Reagents: Potassium fluoride Solvents: Dimethylformamide
2.1 Reagents: Sodium hydride Solvents: 1,4-Dioxane
Reference
Pyridonecarboxylic acids as antibacterial agents. Part 6. A new synthesis of 7H-pyrido[1,2,3-de][1,4]benzoxazine derivatives including an antibacterial agent, ofloxacin
Egawa, Hiroshi; et al, Chemical & Pharmaceutical Bulletin, 1986, 34(10), 4098-102

Synthetic Circuit 12

117321-75-2 117321-75-2
82419-35-0 82419-35-0
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  3 h, 70 °C
2.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Ethanol ;  6 h, 40 - 45 °C
2.2 2 h, 140 - 145 °C
2.3 Solvents: Acetic anhydride ;  0.5 h, rt
2.4 Reagents: Sulfuric acid ;  1 h, 30 - 40 °C; 3 h, 30 - 40 °C; 40 °C → 0 °C
2.5 Solvents: Water ;  < 30 °C; 3 h, < 30 °C → reflux
Reference
Modified route for synthesis of Ofloxacin
Wang, Xundao; et al, Zhongguo Kangshengsu Zazhi, 2003, 28(6), 341-343

Synthetic Circuit 13

124410-05-5 124410-05-5
40516-46-9 40516-46-9
82419-35-0 82419-35-0
Reaction Conditions
1.1 -
2.1 Reagents: Hydrochloric acid Catalysts: Acetic acid
Reference
Synthesis and antibacterial activities of substituted 7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acids
Hayakawa, Isao; et al, Chemical & Pharmaceutical Bulletin, 1984, 32(12), 4907-13

Synthetic Circuit 14

136293-97-5 136293-97-5
82419-35-0 82419-35-0
Reaction Conditions
1.1 Solvents: Dimethylformamide
2.1 -
Reference
Synthesis and antibacterial activities of novel dihydrooxazine and dihydrothiazine ring-fused tricyclic quinolonecarboxylic acids: 9-fluoro-3-methylene-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid and its 1-thia congener
Okada, Tetsuo; et al, Journal of Heterocyclic Chemistry, 1991, 28(4), 1061-6

Synthetic Circuit 15

136508-82-2 136508-82-2
82419-35-0 82419-35-0
Reaction Conditions
1.1 Solvents: Dimethylformamide
2.1 -
Reference
Synthesis and antibacterial activities of novel dihydrooxazine and dihydrothiazine ring-fused tricyclic quinolonecarboxylic acids: 9-fluoro-3-methylene-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid and its 1-thia congener
Okada, Tetsuo; et al, Journal of Heterocyclic Chemistry, 1991, 28(4), 1061-6

9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid(RS-Ofloxacin Carboxylic Acid) Raw materials

9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid(RS-Ofloxacin Carboxylic Acid) Preparation Products

9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid(RS-Ofloxacin Carboxylic Acid) Suppliers

Hubei Baidu Chemistry Co.,Ltd.
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9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid(RS-Ofloxacin Carboxylic Acid) Related Literature

82419-35-0 (9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid(RS-Ofloxacin Carboxylic Acid)) Related Products

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